2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95%

• IUPAC Name: 2-amino-5-[2-fluoro-3-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8F4N2O2/c14-10-7(2-1-3-9(10)13(15,16)17)6-4-8(12(20)21)11(18)19-5-6/h1-5H,(H2,18,19)(H,20,21)
• InChI Key: WARZGBWXCBJDIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)F)C2=CC(=C(N=C2)N)C(=O)O
• Molecular Formula: C13H8F4N2O2
• DSSTOX Substance ID: DTXSID30688259
• Molecular Weight: 300.21 g/mol
• CAS RN: 1261974-44-0

Description

2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid (95%) is an organic compound that has been studied extensively for its potential medicinal and scientific applications. It is a derivative of nicotinic acid and is classified as an aminonitrile. It has a unique structure, with a five-membered ring containing two nitrogen atoms, two fluorine atoms, and a trifluoromethyl group. This compound has been studied for its potential use in the treatment of various diseases, and has also been used in scientific research for its unique properties.

Mechanism of Action

The exact mechanism of action of 2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid (95%) is not yet fully understood. However, it is believed to interact with various proteins and enzymes in the body, and is thought to be involved in the regulation of various physiological processes. It is also thought to be involved in the regulation of the activity of various neurotransmitters, such as serotonin and dopamine.
Biochemical and Physiological Effects
2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid (95%) has been studied for its potential effects on various biochemical and physiological processes. It has been shown to have anti-inflammatory and anti-oxidant effects, and is thought to be involved in the regulation of cell growth and differentiation. It has also been shown to have neuroprotective effects, and is believed to be involved in the regulation of memory and learning.

Advantages and Limitations for Lab Experiments

2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid (95%) has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its high purity, which makes it ideal for use in a variety of experiments. It is also relatively stable, which makes it suitable for long-term storage. However, it is also relatively expensive, which can be a limitation in some experiments.

Future Directions

There are a number of potential future directions for the use of 2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid (95%). One potential direction is the development of new therapeutic applications for this compound. It could potentially be used to treat a variety of diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. Additionally, it could be used in the development of new drugs, such as those that target specific enzymes or proteins. Another potential direction is the development of new fluorescent probes that could be used to study the structure and function of proteins. Finally, it could be used in the development of new materials, such as polymers and zeolites, which could be used in a variety of applications.

Synthesis Methods

2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid (95%) can be synthesized using a variety of methods. The most common method is the reaction of 3-trifluoromethylphenylacetonitrile with 2-amino-5-fluoronitrobenzene in the presence of a base, such as sodium hydroxide. This reaction results in the formation of the desired product, 2-amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid (95%).

Scientific Research Applications

2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid (95%) has been used in a variety of scientific research applications. It is a useful substrate for the synthesis of various organic compounds, and has been used as a catalyst in the synthesis of a number of pharmaceuticals. It has also been used as a ligand in the synthesis of various metal complexes, as well as in the synthesis of polymers and zeolites. In addition, it has been used in the study of the structure and function of proteins, and has been used as a fluorescent probe for the detection of biomolecules.